1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol

• IUPAC Name: 1-[(5-bromo-3-chloropyridin-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C8H10BrClN2O/c1-5(13)3-11-8-7(10)2-6(9)4-12-8/h2,4-5,13H,3H2,1H3,(H,11,12)
• InChI Key: FDHOCQWHJQGDSX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=C(C=C(C=N1)Br)Cl)O
• Molecular Formula: C8H10BrClN2O
• Molecular Weight: 265.53 g/mol

Description

1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol, also known as BCA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BCA is a derivative of pyridine and has a molecular formula of C8H10BrClN2O.

Mechanism of Action

The mechanism of action of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and signaling pathways involved in cell growth and proliferation. 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has also been found to modulate the expression of certain genes involved in apoptosis and inflammation.
Biochemical and Physiological Effects:
1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in vitro and in vivo. Additionally, 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been found to inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol in lab experiments is its relatively low toxicity. 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been found to be well-tolerated in animal models, and no significant adverse effects have been reported. Additionally, 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol is readily available and easy to synthesize.
One of the limitations of using 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol.

Future Directions

There are several future directions for research on 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine the optimal dosage and administration route for 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol in cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol and its potential side effects.
Another area of interest is the potential use of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol as an anti-inflammatory agent. 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been found to have anti-inflammatory properties in vitro and in vivo, and further studies are needed to determine its potential as a therapeutic agent for inflammatory diseases.
In conclusion, 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities, and has a protective effect on the liver and kidneys. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol.

Synthesis Methods

The synthesis of 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol involves the reaction of 5-bromo-3-chloropyridine-2-amine with isopropanol in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been widely studied for its potential pharmacological properties. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, 1-[(5-Bromo-3-chloropyridin-2-yl)amino]propan-2-ol has been found to have a protective effect on the liver and kidneys in animal models.